Cas no 153085-58-6 (a-D-Glucopyranoside,(2S)-2,3-bis[[(3R,7R,11R)-3,7,11,15-tetramethylhexadecyl]oxy]propyl2-O-(2-O-sulfo-a-D-mannopyranosyl)-)

• Product Name: a-D-Glucopyranoside,(2S)-2,3-bis[[(3R,7R,11R)-3,7,11,15-tetramethylhexadecyl]oxy]propyl2-O-(2-O-sulfo-a-D-mannopyranosyl)-
• CAS No: 153085-58-6
• MF: C₅₅H₁₀₈O₁₆S
• MW: 1057.50143909454
• CID: 146222
• PubChem ID: 197640
• Update Time: 2025-04-19

a-D-Glucopyranoside,(2S)-2,3-bis[[(3R,7R,11R)-3,7,11,15-tetramethylhexadecyl]oxy]propyl2-O-(2-O-sulfo-a-D-mannopyranosyl)- Chemical and Physical Properties

Names and Identifiers

• a-D-Glucopyranoside,(2S)-2,3-bis[[(3R,7R,11R)-3,7,11,15-tetramethylhexadecyl]oxy]propyl2-O-(2-O-sulfo-a-D-mannopyranosyl)-
• [(2R,3S,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-[(2S,3R,4S,5S,6R)-2,4,5-trihydroxy-6-(hydroxymethyl)-2-[(2R)-2-(3,7,11,15-tetramethylhexadecoxy)-3-[(7S,11S)-3,7,11,15-tetramethylhexadecoxy]propyl]
• a-D-Glucopyranoside,(2S)-2,3-bis[[(3R,7R,11R)-3,7,11,15-tetramethylhexadecyl]oxy]propyl2-O-(2-...
• 2,3-Di-O-phytanyl-1-O-(mannopyranosyl-(2-sulfate)-(1-2)-glucopyranosyl)-sn-glycerol
• 2,3-Di-O-phytanyl-1-O-(mannopyranosyl-(2-sulfate)-alpha-D-(1-2)-glucopyranosyl-alpha-D)-sn-glycerol
• 2,3-Diphytanyl-msgg
• 3-deoxy-5-O-(2-O-sulfo-alpha-D-mannopyranosyl)-1-O-[(7S,11S)-3,7,11,15-tetramethylhexadecyl]-2-O-(3,7,11,15-tetramethylhexadecyl)-D-glycero-alpha-D-gulo-non-4-ulopyranose
• [(2R,3S,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-[(2S,3R,4S,5S,6R)-2,4,5-trihydroxy-6-(hydroxymethyl)-2-[(2R)-2-(3,7,11,15-tetramethylhexadecoxy)-3-[(7S,11S)-3,7,11,15-tetramethylhexadecoxy]propyl]oxan-3-yl]oxyoxan-3-yl] hydrogen sulfate
• 153085-58-6

• Inchi： 1S/C55H108O16S/c1-37(2)17-11-19-39(5)21-13-23-41(7)25-15-27-43(9)29-31-66-36-45(67-32-30-44(10)28-16-26-42(8)24-14-22-40(6)20-12-18-38(3)4)33-55(62)53(51(61)49(59)47(35-57)70-55)69-54-52(71-72(63,64)65)50(60)48(58)46(34-56)68-54/h37-54,56-62H,11-36H2,1-10H3,(H,63,64,65)/t39-,40?,41-,42?,43?,44?,45+,46+,47+,48+,49+,50-,51-,52-,53+,54+,55-/m0/s1
• InChI Key： XYOYOYMIUCCWII-LIEDWHDGSA-N
• SMILES： S(=O)(=O)(O)O[C@H]1[C@H]([C@@H]([C@@H](CO)O[C@@H]1O[C@@H]1[C@H]([C@@H]([C@@H](CO)O[C@]1(C[C@H](COCCC(C)CCC[C@@H](C)CCC[C@@H](C)CCCC(C)C)OCCC(C)CCCC(C)CCCC(C)CCCC(C)C)O)O)O)O)O

Computed Properties

• Exact Mass: 1056.73580853g/mol
• Monoisotopic Mass: 1056.73580853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 72
• Rotatable Bond Count: 41
• Complexity: 1470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 13
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.3
• Topological Polar Surface Area: 260Ų